4-(4,5-dichloro-6-oxopyridazin-1(6H)-yl)benzoic acid
Overview
Description
Synthesis Analysis
- Synthesis Approaches : Various synthesis methods for pyridazinone derivatives, which are structurally related to 4-(4,5-dichloro-6-oxopyridazin-1(6H)-yl)benzoic acid, have been developed. These methods involve condensation reactions and cyclization processes (Dadou et al., 2019).
Molecular Structure Analysis
- Crystal Structures : The crystal structures of compounds related to this chemical have been analyzed, revealing details about molecular arrangements and interactions, such as hydrogen bonding and intermolecular interactions (Dadou et al., 2019).
Chemical Reactions and Properties
- Reactivity : Similar compounds exhibit a range of chemical reactivities, such as undergoing cyclocondensation reactions and forming various derivatives under different conditions (Abubshait, 2007).
Physical Properties Analysis
- Solubility and Melting Point : The physical properties like solubility in different solvents and melting points are crucial for understanding the behavior of this compound in various environments. However, specific data for 4-(4,5-dichloro-6-oxopyridazin-1(6H)-yl)benzoic acid was not found in the current literature.
Chemical Properties Analysis
- Functional Group Reactivity : The presence of the benzoic acid moiety suggests specific reactivity patterns, such as susceptibility to reactions typical of carboxylic acids and pyridazinones. Related compounds have shown diverse reactivities based on their functional groups (Kumar et al., 2019).
Scientific Research Applications
- Scientific Field : Organic Chemistry
- Summary of the Application : “4-(4,5-dichloro-6-oxopyridazin-1(6H)-yl)benzoic acid” is used as a practical alternative to chloroformates for the synthesis of symmetric and asymmetric carbonates .
- Methods of Application or Experimental Procedures : The compound is treated with aliphatic or aromatic alcohols in the presence of potassium tert-butoxide in toluene at room temperature . This provides carbonates in good yields . Five aryl 4,5-dichloro-6-oxopyridazin-1(6H)-carboxylates were converted into the corresponding diaryl carbonates in good to excellent yields by treatment with potassium carbonate in refluxing THF .
- Results or Outcomes : The process results in the efficient, stable, and eco-friendly synthesis of carbonates . The yields of the resulting carbonates are generally good to excellent .
properties
IUPAC Name |
4-(4,5-dichloro-6-oxopyridazin-1-yl)benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H6Cl2N2O3/c12-8-5-14-15(10(16)9(8)13)7-3-1-6(2-4-7)11(17)18/h1-5H,(H,17,18) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PAXANYFYBRBZOE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)O)N2C(=O)C(=C(C=N2)Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H6Cl2N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80352155 |
Source
|
| Record name | 4-(4,5-dichloro-6-oxopyridazin-1(6H)-yl)benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80352155 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
285.08 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(4,5-dichloro-6-oxopyridazin-1(6H)-yl)benzoic acid | |
CAS RN |
1147-64-4 |
Source
|
| Record name | 4-(4,5-Dichloro-6-oxo-1(6H)-pyridazinyl)benzoic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1147-64-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-(4,5-dichloro-6-oxopyridazin-1(6H)-yl)benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80352155 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-(4,5-dichloro-6-oxo-1,6-dihydropyridazin-1-yl)benzoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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